molecular formula C5H9N3O2S B8507032 1-ethanesulfonyl-1H-pyrazol-3-ylamine

1-ethanesulfonyl-1H-pyrazol-3-ylamine

Cat. No. B8507032
M. Wt: 175.21 g/mol
InChI Key: IGQIFKPSMDDIIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-ethanesulfonyl-1H-pyrazol-3-ylamine is a useful research compound. Its molecular formula is C5H9N3O2S and its molecular weight is 175.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-ethanesulfonyl-1H-pyrazol-3-ylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-ethanesulfonyl-1H-pyrazol-3-ylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-ethanesulfonyl-1H-pyrazol-3-ylamine

Molecular Formula

C5H9N3O2S

Molecular Weight

175.21 g/mol

IUPAC Name

1-ethylsulfonylpyrazol-3-amine

InChI

InChI=1S/C5H9N3O2S/c1-2-11(9,10)8-4-3-5(6)7-8/h3-4H,2H2,1H3,(H2,6,7)

InChI Key

IGQIFKPSMDDIIA-UHFFFAOYSA-N

Canonical SMILES

CCS(=O)(=O)N1C=CC(=N1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethanesulfonyl-3-nitro-1H-pyrazole (139 mg, 0.68 mmol) was dissolved in ethyl acetate (3 mL) and methanol (3 mL) was added. Palladium, 10 wt. % on carbon, wet (˜50 mg) was added to the mixture. The vial was charged with hydrogen gas (via balloon) and the mixture was stirred for 16 h at 25° C. The mixture was passed through a plug of celite and concentrated in vacuo followed by purification by flash column chromatography (Merck silica gel 60, 40-63 μm; 25% ethyl acetate/hexanes to 90% ethyl acetate/hexanes) afforded 1-ethanesulfonyl-1H-pyrazol-3-ylamine (88 mg, 74%) as a faintly yellow wax: ESI-LRMS m/e calcd for C5H9N3O2S [M+] 175.04, found 176.3 [M+H+], 351.2 [2M+H+].
Quantity
139 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four

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